Cas no 141400-71-7 (Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[methyl(phenylmethyl)amino]-)

Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[methyl(phenylmethyl)amino]- structure
141400-71-7 structure
Product Name:Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[methyl(phenylmethyl)amino]-
CAS No:141400-71-7
MF:C14H18N4OS
MW:290.383921146393
CID:171522
PubChem ID:3072301
Update Time:2025-04-19

Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[methyl(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[methyl(phenylmethyl)amino]-
    • 2-[benzyl(methyl)amino]-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide
    • DTXSID20161723
    • 141400-71-7
    • N-(5-Ethyl-1,3,4-thiadiazol-2-yl)-2-(methyl(phenylmethyl)amino)acetamide
    • Acetamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-(methyl(phenylmethyl)amino)-
    • Acetamide, 2-(benzylmethylamino)-N-(5-ethyl-1,3,4-thiadiazol-2-yl)-
    • BRN 4874448
    • Inchi: 1S/C14H18N4OS/c1-3-13-16-17-14(20-13)15-12(19)10-18(2)9-11-7-5-4-6-8-11/h4-8H,3,9-10H2,1-2H3,(H,15,17,19)
    • InChI Key: FIZVNILUSSJCGF-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NN=C1NC(CN(C)CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 290.12034
  • Monoisotopic Mass: 290.12013238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 58.12
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